Cas no 233-92-1 (1H-1,2,3-Triazolo[4,5-h]quinoline)

1H-1,2,3-Triazolo[4,5-h]quinoline structure
233-92-1 structure
Product Name:1H-1,2,3-Triazolo[4,5-h]quinoline
CAS No:233-92-1
MF:C9H6N4
MW:170.170740604401
CID:1109508
PubChem ID:11171215
Update Time:2025-04-20

1H-1,2,3-Triazolo[4,5-h]quinoline Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazolo[4,5-h]quinoline
    • 2H-triazolo[4,5-h]quinoline
    • triazoloquinoline
    • 233-92-1
    • DTXSID60457536
    • SCHEMBL9374740
    • AGN-PC-0NH2BF
    • SCHEMBL1414448
    • Inchi: 1S/C9H6N4/c1-2-6-3-4-7-9(12-13-11-7)8(6)10-5-1/h1-5H,(H,11,12,13)
    • InChI Key: FGLRGMVWMQLOCO-UHFFFAOYSA-N
    • SMILES: N1=C2C(C=CC3=CC=CN=C23)=NN1

Computed Properties

  • Exact Mass: 170.05938
  • Monoisotopic Mass: 170.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.46
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